3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-5-(2-propan-2-yloxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C18H18FN3OS/c1-12(2)23-16-6-4-3-5-15(16)17-20-18(22-21-17)24-11-13-7-9-14(19)10-8-13/h3-10,12H,11H2,1-2H3,(H,20,21,22)
• InChI Key: CYLLEPLISCTYAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2=NC(=NN2)SCC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole, also known as FBIT, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities. FBIT has been found to exhibit a range of biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The mechanism of action of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. For example, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has also been found to inhibit the growth of certain fungal species by binding to specific receptors on the fungal cell wall.
Biochemical and Physiological Effects:
3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to exhibit a range of biochemical and physiological effects. For example, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has also been found to inhibit the growth of certain fungal species by disrupting the integrity of the fungal cell wall. Additionally, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to exhibit antioxidant activity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has several advantages for use in lab experiments. For example, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole is relatively easy to synthesize and can be obtained in high purity and yield. Additionally, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to exhibit a range of biochemical and physiological effects, making it a versatile compound for use in various experimental settings. However, there are also limitations to the use of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole in lab experiments. For example, the mechanism of action of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole is not fully understood, which may limit its potential use in certain experimental settings. Additionally, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole may exhibit off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole. One area of interest is the development of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole as a therapeutic agent for the treatment of various diseases. For example, further studies could investigate the potential of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole as a treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, further studies could investigate the potential of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole as a treatment for fungal infections. Another area of interest is the elucidation of the mechanism of action of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole. Further studies could investigate the specific enzymes or receptors that are targeted by 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole, which could provide insight into its potential therapeutic effects.

Synthesis Methods

The synthesis of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole involves the reaction of 4-fluorobenzyl chloride with 2-isopropoxyphenylhydrazine to form the intermediate 4-fluorobenzylhydrazine. This intermediate is then reacted with 2-chloro-1,3-thiazole to form the final product, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole. The synthesis of 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been reported in several scientific publications, and the purity and yield of the compound can be optimized through various modifications of the reaction conditions.

Scientific Research Applications

3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. For example, 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. 3-[(4-fluorobenzyl)thio]-5-(2-isopropoxyphenyl)-4H-1,2,4-triazole has also been found to exhibit antifungal activity, making it a potential candidate for the treatment of fungal infections.